Cas no 2411255-60-0 (N-[1-(4,5-Dimethyl-2-thiazolyl)-1-methylethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[1-(4,5-Dimethyl-2-thiazolyl)-1-methylethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2411255-60-0
• MF: C₁₇H₂₅N₃O₂S
• MW: 335.464302778244
• CID: 5414723
• PubChem ID: 154801500
• Update Time: 2025-07-01

N-[1-(4,5-Dimethyl-2-thiazolyl)-1-methylethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4,5-dimethyl-1,3-thiazol-2-yl)propan-2-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26600490
• Z1492428368
• 2411255-60-0
• N-[1-(4,5-Dimethyl-2-thiazolyl)-1-methylethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C17H25N3O2S/c1-6-14(21)20-9-7-13(8-10-20)15(22)19-17(4,5)16-18-11(2)12(3)23-16/h6,13H,1,7-10H2,2-5H3,(H,19,22)
• InChI Key： WEZUVDIYDHKSDB-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC(C2=NC(C)=C(C)S2)(C)C)=O)CC1

Computed Properties

• Exact Mass: 335.16674822g/mol
• Monoisotopic Mass: 335.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.5±49.0 °C(Predicted)
• pka: 14.49±0.20(Predicted)

Additional information on N-[1-(4,5-Dimethyl-2-thiazolyl)-1-methylethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

N-[1-(4,5-Dimethyl-2-thiazolyl)-1-methylethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide: A Comprehensive Overview

N-[1-(4,5-Dimethyl-2-thiazolyl)-1-methylethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide, identified by the CAS Registry Number 2411255-60-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxamides, which are widely used in drug design due to their ability to form hydrogen bonds and interact with biological targets effectively.

The molecular structure of this compound is characterized by a piperidine ring, a thiazole moiety, and an acyl group. The piperidine ring, a six-membered saturated ring with one nitrogen atom, is a common structural element in many bioactive compounds. The thiazole group, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to enhance the pharmacokinetic properties of molecules. The acyl group further contributes to the compound's functional diversity, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules targeting specific enzymes and receptors. The thiazole moiety has been shown to enhance the bioavailability of drugs by improving their solubility and permeability across biological membranes.

In addition to its structural advantages, this compound exhibits interesting pharmacological properties. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest that it could be a promising candidate for the development of anti-inflammatory and antioxidant agents.

The synthesis of N-[1-(4,5-Dimethyl-2-thiazolyl)-1-methylethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the reaction efficiency and yield.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, making it less likely to persist in the environment and cause long-term ecological impacts.

In conclusion, N-[1-(4,5-Dimethyl-2-thiazolyl)-1-methylethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2411255-60-0) is a versatile compound with diverse applications in chemical synthesis and drug discovery. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.